Cas no 525-37-1 (Naphthalene-1,6-disulfonic acid)

Naphthalene-1,6-disulfonic acid Properties

Names and Identifiers

• Naphthalene-1,6-disulfonic acid
• 1,6-NAPHTHALENE DISULFONIC ACID
• 1,6-Naphthalenedisulfonic acid, disodium salt
• 2,6-naphthalenodisulfonic acid
• AC1L1VPK
• AE-562
• CHEBI:30891
• CTK4J6059
• N-1,6-Dsa
• naphthalene-1,6-disulfonate
• naphthalene-1,6-disulphonic acid
• naphthalene-2,5-disulphonic acid
• Naphthalin-1,6-disulfonsaeure
• Naphthalene-1,6-disulfonicacid
• (4-CHLOROBENZOYL)BENZOFURAN97
• SCHEMBL429785
• A829132
• Ewer-Pick acid
• NS00002725
• 525-37-1
• AKOS015897314
• F478O0CKYG
• UNII-F478O0CKYG
• 1,6-NAPHTHALENEDISULFONIC ACID [MI]
• DTXSID80200501
• AE-562/12222184
• 1,6-Naphthalenedisulfonic acid
• Q27114012
• FT-0659592
• DTXCID40122992
• HEWDOWUUTBCVJP-UHFFFAOYSA-N
• +Expand

• MDL： MFCD01463380
• InChIKey： HEWDOWUUTBCVJP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8O6S2/c11-17(12,13)8-4-5-9-7(6-8)2-1-3-10(9)18(14,15)16/h1-6H,(H,11,12,13)(H,14,15,16)
• SMILES： C1=CC2=CC(=CC=C2C(=C1)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 287.97624
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 287.976229
• Heavy Atom Count: 18
• Complexity: 498
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 126

Experimental Properties

• LogP: 3.49480
• PSA: 108.74
• Refractive Index: 1.5630 (estimate)
• Boiling Point: 400.53°C (rough estimate)
• Melting Point: 125°C (rough estimate)
• Flash Point: °C
• Density: 1.6867 (rough estimate)